Cas no 53909-41-4 (1,3,2-Dioxaphosphorinane,4-methyl-2-(phenylthio)-, 2-oxide, cis- (9CI))

• Product Name: 1,3,2-Dioxaphosphorinane,4-methyl-2-(phenylthio)-, 2-oxide, cis- (9CI)
• CAS No: 53909-41-4
• MF: C₁₀H₁₃O₃PS
• MW: 244.247182607651
• CID: 385879
• PubChem ID: 301947
• Update Time: 2025-04-19

1,3,2-Dioxaphosphorinane,4-methyl-2-(phenylthio)-, 2-oxide, cis- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaphosphorinane,4-methyl-2-(phenylthio)-, 2-oxide, cis- (9CI)
• NSC-181703
• 53909-41-4
• NSC181703
• NSC181702
• 53857-47-9
• 4-Methyl-2-(phenylsulfanyl)-1,3,2lambda~5~-dioxaphosphinan-2-one
• NSC-181702
• DTXSID30968629

• Inchi： 1S/C10H13O3PS/c1-9-7-8-12-14(11,13-9)15-10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3
• InChI Key： NWAUQQCPFBMVQY-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)P1(=O)OCCC(C)O1

Computed Properties

• Exact Mass: 244.032
• Monoisotopic Mass: 244.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 327.6ºC at 760mmHg
• Flash Point: 151.9ºC
• Refractive Index: 1.559
• Solubility: Almost insoluble (0.073 g/l) (25 º C),
• PSA: 70.64000
• LogP: 3.71220